Cas no 1798489-50-5 (N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1798489-50-5
• MF: C₁₃H₁₆F₃NO₅S
• MW: 355.330053329468
• CID: 5374981
• Update Time: 2025-05-23

N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(Tetrahydro-4-hydroxy-2H-pyran-4-yl)methyl]-2-(trifluoromethoxy)benzenesulfonamide
• N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C13H16F3NO5S/c14-13(15,16)22-10-3-1-2-4-11(10)23(19,20)17-9-12(18)5-7-21-8-6-12/h1-4,17-18H,5-9H2
• InChI Key： IEBHFKGDOHQIDO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCOCC2)(=O)=O)=CC=CC=C1OC(F)(F)F

Experimental Properties

• Density: 1.424±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.0±55.0 °C(Predicted)
• pka: 10.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide

N-[(4-Hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

The compound N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1798489-50-5) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in chemical synthesis.

N-[(4-Hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide is composed of two distinct functional groups: the sulfonamide group and the trifluoromethoxy group, which are both known for their stability and reactivity in chemical reactions. The sulfonamide group contributes to the compound's ability to act as a bioisostere, making it a valuable tool in drug design. Meanwhile, the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmacokinetics.

Recent studies have highlighted the potential of this compound in the development of selective kinase inhibitors, which are essential in the treatment of various cancers and inflammatory diseases. The sulfonamide moiety has been shown to effectively bind to kinase targets, while the trifluoromethoxy group provides additional stabilization to the molecule, enhancing its binding affinity and selectivity.

In addition to its pharmacological applications, N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide has also been explored for its role in catalytic processes. Researchers have demonstrated that this compound can act as a highly efficient catalyst in certain organic transformations, particularly in the synthesis of complex heterocyclic compounds. Its ability to facilitate these reactions under mild conditions makes it an attractive candidate for green chemistry initiatives.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the sulfonamide intermediate and the subsequent introduction of the trifluoromethoxy group via nucleophilic aromatic substitution. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide exhibits favorable biodegradation properties, which align with current sustainability goals in the chemical industry. Studies have shown that this compound can be effectively degraded under aerobic conditions, minimizing its environmental footprint.

In conclusion, N-[(4-hydroxyoxan-4-yl)methyl]-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1798489-50-5) is a versatile and innovative compound with wide-ranging applications in pharmaceuticals, catalysis, and green chemistry. Its unique structure and functional groups make it a valuable asset in modern chemical research, offering new possibilities for drug development and sustainable chemical processes.